Sodium;3-(3-methoxy-3-oxoprop-1-enyl)benzenesulfonate

• IUPAC Name: sodium;3-(3-methoxy-3-oxoprop-1-enyl)benzenesulfonate
• InChI: InChI=1S/C10H10O5S.Na/c1-15-10(11)6-5-8-3-2-4-9(7-8)16(12,13)14;/h2-7H,1H3,(H,12,13,14);/q;+1/p-1
• InChI Key: YFOZOXMGDDAUFU-UHFFFAOYSA-M
• Canonical SMILES: COC(=O)C=CC1=CC(=CC=C1)S(=O)(=O)[O-].[Na+]
• Molecular Formula: C10H9NaO5S
• Molecular Weight: 264.23 g/mol

Description

Sodium;3-(3-methoxy-3-oxoprop-1-enyl)benzenesulfonate is a chemical compound with the molecular formula C₁₀H₉NaO₅S and a molecular weight of 264.23 g/mol . It is used primarily in research and development, particularly in the fields of chemistry and pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Sodium;3-(3-methoxy-3-oxoprop-1-enyl)benzenesulfonate typically involves the reaction of 3-methoxy-3-oxoprop-1-enyl with benzenesulfonic acid in the presence of sodium hydroxide . The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and advanced equipment to maintain consistency and quality. The reaction conditions are optimized to maximize yield and minimize impurities .

Chemical Reactions Analysis

Types of Reactions

Sodium;3-(3-methoxy-3-oxoprop-1-enyl)benzenesulfonate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different sulfonate derivatives.

Reduction: It can be reduced to form corresponding alcohols or other reduced forms.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions include various sulfonate derivatives, alcohols, and substituted benzenesulfonates .

Scientific Research Applications

Sodium;3-(3-methoxy-3-oxoprop-1-enyl)benzenesulfonate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: The compound is used in biochemical assays and as a probe in molecular biology studies.

Medicine: It is investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: The compound is used in the production of various chemical products and as an intermediate in industrial processes.

Mechanism of Action

The mechanism of action of Sodium;3-(3-methoxy-3-oxoprop-1-enyl)benzenesulfonate involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of certain enzymes, depending on the context. It may also interact with cellular receptors and signaling pathways, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• Sodium;3-(3-methoxy-3-oxoprop-1-enyl)benzenesulfonate
• Sodium;3-(3-ethoxy-3-oxoprop-1-enyl)benzenesulfonate
• Sodium;3-(3-propoxy-3-oxoprop-1-enyl)benzenesulfonate

Uniqueness

This compound is unique due to its specific methoxy group, which imparts distinct chemical and biological properties. This makes it particularly useful in certain research and industrial applications where other similar compounds may not be as effective .